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Compound of Interest

Compound Name: 4-Bromo-2,5-dichlorophenol

cat. No.: B052177

An In-depth Technical Guide to 4-Bromo-2,5-dichlorophenol

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, applications, and safety information for 4-Bromo-2,5-dichlorophenol,
tailored for researchers, scientists, and professionals in drug development.

Overview

4-Bromo-2,5-dichlorophenol is a halogenated phenolic compound with the chemical formula
CeHsBrCIl20.[1] It is a valuable intermediate in the synthesis of various organic compounds,
including pharmaceuticals and agrochemicals.[1][2] This document summarizes its key
chemical properties, provides detailed experimental protocols for its synthesis, and outlines its
primary applications and safety considerations.

Key Identifiers:

» |IUPAC Name: 4-bromo-2,5-dichlorophenol([3]
o CAS Number: 1940-42-7[1][4][5]

e Molecular Formula: CeHsBrCIl20[1][4][5]

Chemical and Physical Properties

4-Bromo-2,5-dichlorophenol typically appears as a white to off-white crystalline powder with
a slight phenolic odor.[1] It is sparingly soluble in water but soluble in methanol.[1][4] A
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summary of its key quantitative properties is presented in the table below.

Property Value Source(s)
Molecular Weight 241.897 g/mol [51[6]
Melting Point 73°C [4][5]
Boiling Point 271.9 £ 35.0 °C at 760 mmHg [5]

Density 1.9+0.1 g/cm3 [5]

pKa 6.98 + 0.23 (Predicted) [1114]

Flash Point 118.2 °C [4115]

LogP 3.75 (5]
Appearance White to off-white crystalline o

powder

Spectroscopic Data

Spectroscopic data for 4-Bromo-2,5-dichlorophenol, including *H NMR, 3C NMR, and Mass
Spectrometry (MS), are available through various chemical databases.[1][6][7] This information
is crucial for structure confirmation and purity analysis.

Synthesis and Experimental Protocols

4-Bromo-2,5-dichlorophenol is synthesized via the bromination of 2,5-dichlorophenol.[1][2]
The following protocol is based on a patented process designed to achieve high purity and
yield.[2][8]

Experimental Protocol: Bromination of 2,5-
Dichlorophenol

Objective: To synthesize 4-Bromo-2,5-dichlorophenol with high purity, minimizing the
formation of the 6-bromo isomer.[2][8]

Materials:
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2,5-Dichlorophenol (0.5 mole, 81.5 g)[2]
Chlorobenzene (120 g)[2]
Triethylamine hydrochloride (0.03 mole, 4.1 g)[2]

Bromine (0.5 mole, 80.0 g)[2]

Procedure:

Dissolve 81.5 g (0.5 mole) of 2,5-dichlorophenol in 120 g of chlorobenzene in a suitable
reactor.[2]

Add 4.1 g (0.03 mole) of triethylamine hydrochloride to the mixture.[2]
Cool the reaction mixture to 5°C.[2]
Over a period of 3 hours, add 80.0 g (0.5 mole) of bromine to the mixture.[2]

During the first hour of bromine addition, maintain the reaction temperature between 5°C and
8°C.[2][8]

Allow the temperature to rise to approximately 15°C by the end of the bromine addition. An
evolution of hydrogen bromide gas will be observed.[2][8]

After the complete addition of bromine, stir the reaction mixture for 1 hour at 15°C to 20°C.[2]

[8]

Remove the solvent (chlorobenzene) by distillation in vacuo at 70°C and 15-20 torr.[2][8]

Results:

This process yields approximately 126.0 g of product.[2][8]

The product contains about 94% by weight of 4-Bromo-2,5-dichlorophenol, corresponding
to a 98% theoretical yield.[2][8]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/US4223166A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/US4223166A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/US4223166A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/US4223166A/en
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/US4223166A/en
https://www.benchchem.com/product/b052177?utm_src=pdf-body
https://patents.google.com/patent/GB2044246A/en
https://patents.google.com/patent/US4223166A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The formation of the undesired 6-bromo-2,5-dichlorophenol isomer is significantly reduced to
0.5-1% by weight.[2]
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Caption: Synthesis workflow for 4-Bromo-2,5-dichlorophenol.

Applications and Reactivity

4-Bromo-2,5-dichlorophenol serves as a crucial building block and intermediate in various
chemical syntheses.[1]

o Agrochemicals: It is a key precursor for producing insecticidal and acaricidal active
substances, such as O,0-dimethyl-O-(4-bromo-2,5-dichlorophenyl)-thiophosphoric acid
ester.[2]

o Pharmaceuticals: The compound is used as a reactant in the preparation of phenoxy-
nicotinamides, which have shown inhibitory activity against the bile acid receptor GPBAR1
(TGR5).[4][9]

« Antimicrobial Agent: It exhibits antimicrobial properties, making it useful in the formulation of
disinfectants, preservatives, and as a biocide in water treatment to inhibit the growth of
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bacteria and fungi.[1]

 Industrial Chemicals: It is also employed as an intermediate in the production of dyes, flame

retardants, and polymer additives.[1]
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Caption: Key applications of 4-Bromo-2,5-dichlorophenol.

Safety and Handling

4-Bromo-2,5-dichlorophenol is classified as hazardous. It is harmful if swallowed, causes

skin irritation, and causes serious eye irritation.[3][10]

GHS Hazard Statements:

e H302: Harmful if swallowed[3]

e H315: Causes skin irritation[3]

o H319: Causes serious eye irritation[3]
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Precautionary Measures:

» Standard laboratory personal protective equipment (PPE), including gloves and safety
glasses, should be worn.[10]

e Handle in a well-ventilated area to avoid inhalation.[1]
» Avoid contact with skin, eyes, and clothing.[1]
« In case of contact, rinse the affected area thoroughly with water.[11]

e Store in a cool, dry place.[1] When heated to decomposition, it may emit toxic vapors of
bromide and chloride.[1]

Conclusion

4-Bromo-2,5-dichlorophenol is a versatile chemical intermediate with significant applications
in the agrochemical, pharmaceutical, and industrial sectors. Its synthesis is well-established,
allowing for high-yield production. Proper understanding of its chemical properties and
adherence to safety protocols are essential for its effective and safe utilization in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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